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Compound of Interest

Compound Name: Boc-D-Tyr(3-Cl)-OH.DCHA

Cat. No.: B7957209

Get Quote

Executive Summary: Immediate Directives
Do NOT dispose of Boc-D-Tyr(3-Cl)-OH.DCHA in general trash or standard non-halogenated

organic waste streams.

This compound is a Dicyclohexylamine (DCHA) salt of a halogenated amino acid. It presents a

dual-hazard profile:

Toxicity & Corrosivity: Derived from the DCHA moiety (Skin Corr. 1B; Aquatic Acute 1).

Halogenated Load: The 3-Chloro substituent mandates segregation from non-halogenated

waste to prevent downstream incineration damage and dioxin formation.

Immediate Action: Segregate this material into Solid Hazardous Waste (Toxic/Corrosive). If in

solution, dispose of it strictly in Halogenated Organic Waste containers.

Chemical Characterization & Hazard Logic
Effective disposal requires understanding the molecular "why." As a Senior Application

Scientist, I analyze the compound not just as a powder, but as a sum of its reactive parts.
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Property Data Disposal Implication

Compound Name Boc-D-Tyr(3-Cl)-OH.DCHA
Parent: Protected Amino Acid

Salt: Dicyclohexylamine

CAS Number 192315-36-9 Use for EHS manifest/labeling.

Molecular Formula

High Carbon/Nitrogen content;

requires high-temp

incineration.

Primary Hazard

DCHA Component: •

H301/H311 (Toxic if

swallowed/skin contact) • H314

(Causes severe skin burns) •

H410 (Very toxic to aquatic life)

Mandatory: Double-bagging

and "Toxic" labeling. Do not

wash down drains.

Secondary Hazard
3-Chloro Substituent:

Halogenated Organic

Mandatory: Must enter

halogenated waste streams to

spare incinerator scrubbers.

Reactivity
Boc Group: Acid Labile DCHA:

Organic Base

Incompatible: Do not mix with

strong acids (exothermic

decomposition) or oxidizers.

The Causality of Protocol: Standard amino acids are often treated as low-hazard. However, the

DCHA salt fundamentally alters the safety profile. Dicyclohexylamine is an aggressive organic

base that is readily absorbed through the skin. Furthermore, the Chlorine atom at position 3

classifies this as a "Halogenated Organic," triggering specific EPA (US) and EU waste codes to

ensure proper flue gas scrubbing during incineration.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent
Use this workflow for expired shelf stock or excess weighed powder.

PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat. Use a fume hood to avoid dust inhalation.
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Primary Containment:

Transfer the solid into a screw-top jar or a heavy-duty polyethylene bag.

Note: If the original bottle is empty, treat the bottle itself as hazardous waste due to DCHA

residue.

Secondary Containment: Place the primary container into a second clear hazardous waste

bag (double-bagging).

Labeling:

Affix a hazardous waste tag.[1]

Chemical Name: "Boc-D-Tyr(3-Cl)-OH.DCHA" (Write out full name; do not use

abbreviations).

Hazard Checkboxes: Check [x] Toxic and [x] Corrosive.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until EHS pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Use this workflow for filtrates or HPLC waste containing the compound.

Segregation: Identify the Halogenated Solvent Waste carboy (often red-tagged or specifically

marked).

Critical: Even if the solvent is non-halogenated (e.g., DMF or Methanol), the presence of

the dissolved 3-Cl-Tyr moiety technically classifies the mixture as halogenated waste in

many strict regulatory environments.

pH Check: Ensure the waste stream is not acidic. DCHA is a base; mixing it with acidic

waste can cause heat generation.

Transfer: Pour slowly into the carboy using a funnel.

Log Entry: Record the volume and approximate concentration on the waste log sheet.
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Visual Disposal Workflow
The following diagram illustrates the decision logic for disposing of Boc-D-Tyr(3-Cl)-OH.DCHA,

ensuring compliance with safety standards.

Waste Generation:
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of halogenated amino acid salts. Note the critical

diversion of liquid waste into Halogenated streams.

Emergency Procedures (Spill Management)
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If a spill occurs, the DCHA component poses an immediate skin corrosion risk.

Solid Spill:

Do not dry sweep if dust generation is likely.[2]

Cover with a wet paper towel (water or PEG-400) to dampen, then scoop into a waste

bag.

Wipe the surface with a weak acid (e.g., dilute citric acid) to neutralize the DCHA base,

followed by soap and water.

Liquid Spill:

Absorb with inert material (vermiculite or spill pads).[1]

Do not use sawdust (combustible reaction with potential oxidizers in the lab).

Dispose of all cleanup materials as Hazardous Solid Waste.

Regulatory References
National Institutes of Health (NIH) - PubChem.Dicyclohexylamine Compound Summary (CID

7582). Retrieved from [Link]

Temple University EHS.Halogenated Solvents in Laboratories - Waste Segregation

Guidelines. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of Boc-D-Tyr(3-Cl)-
OH.DCHA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7957209/docs#operational-guide-safe-disposal-of-
boc-d-tyr-3-cl-oh-dcha]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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